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Compound of Interest

Compound Name: NSC232003

Cat. No.: B10800919 Get Quote

This technical support guide provides troubleshooting advice and frequently asked questions

(FAQs) for researchers and scientists working with NSC232003. Our aim is to help you

overcome common solubility challenges and ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of NSC232003?

A1: The reported solubility of NSC232003 varies across different suppliers and solvent

systems. It is generally considered to have moderate aqueous solubility and is poorly soluble in

common organic solvents like DMSO and ethanol.[1][2][3] Some suppliers report solubility in

water or PBS, while others indicate it is insoluble in DMSO.[1][4] This variability may be due to

differences in the solid-state form of the compound or the specific experimental conditions used

for dissolution.

Q2: Why is my NSC232003 not dissolving in DMSO?

A2: Several sources indicate that NSC232003 is insoluble or only slightly soluble in DMSO. If

you are experiencing difficulty dissolving NSC232003 in DMSO, this is not unexpected. It is

recommended to first try aqueous-based solvents like water or PBS.

Q3: What is the mechanism of action of NSC232003?
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A3: NSC232003 is an inhibitor of the protein-protein interaction between UHRF1 (Ubiquitin-like

with PHD and RING Finger domains 1) and DNMT1 (DNA methyltransferase 1). By binding to

the 5-methylcytosine (5mC) recognition pocket of the SRA domain of UHRF1, NSC232003
disrupts the UHRF1-DNMT1 interaction, which leads to a decrease in DNA methylation.

Troubleshooting Guide
Issue: Difficulty Dissolving NSC232003
This guide provides a stepwise approach to troubleshoot and improve the solubility of

NSC232003 for your experiments.

Summary of Reported Solubilities:

Solvent Reported Solubility Source

Water Soluble Cayman Chemical

Water 17 mg/mL (100.51 mM) GlpBio

Water 2 mg/mL AbMole

Water 5 mg/mL Selleck Chemicals

PBS 4.76 mg/mL (28.14 mM) MedchemExpress

DMSO
< 1 mg/mL (insoluble or slightly

soluble)
GlpBio, MedchemExpress

DMSO Insoluble Selleck Chemicals

Ethanol Insoluble Selleck Chemicals

Troubleshooting Workflow:
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Start: Undissolved NSC232003

Step 1: Attempt Dissolution in Aqueous Solvent (Water or PBS)

Step 2: Apply Sonication

If not fully dissolved

Success: NSC232003 Dissolved

If fully dissolvedStep 3: Adjust pH

If precipitation persists

If fully dissolved

Step 4: Consider a Co-solvent System

If still unsuccessful

If fully dissolved

If fully dissolved

Consult further literature for specialized techniques

If still unsuccessful
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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